N-(4-chlorophenyl)-2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
• InChI: InChI=1S/C21H18ClN5O2/c1-13-3-4-15(11-14(13)2)18-9-10-19-25-26(21(29)27(19)24-18)12-20(28)23-17-7-5-16(22)6-8-17/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: SGROOJVSHKGLCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN(C3=O)CC(=O)NC4=CC=C(C=C4)Cl)C=C2)C
• Molecular Formula: C21H18ClN5O2
• Molecular Weight: 407.9 g/mol

Description

N-(4-chlorophenyl)-2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C21H18ClN5O2 and its molecular weight is 407.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

Research into fused heterocyclic 1,2,4-triazoles, including those structurally related to the compound , has shown significant interest due to their diverse biological properties. A study by Karpina et al. (2019) developed methods for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides and conducted biological assessments on the synthesized compounds, highlighting the pharmaceutical potential of such structures (Karpina, V. R., Kovalenko, S. S., Kovalenko, S., Zaremba, O., Silin, O. V., & Langer, Thierry).

Molecular Docking and In Vitro Screening

Another study by Flefel et al. (2018) on novel pyridine and fused pyridine derivatives, starting from a structurally similar core, demonstrated the compounds' antimicrobial and antioxidant activities. This research employed molecular docking screenings towards GlcN-6-P synthase as the target protein, revealing moderate to good binding energies, which signifies the chemical’s potential for further drug development (Flefel, E. M., El-Sofany, W., El-Shahat, M., Naqvi, Arshi, & Assirey, E.).

Synthesis and Structural Analysis

Research into the synthesis, structure analysis, and theoretical studies of pyridazine analogs, such as those conducted by Sallam et al. (2021), emphasize the significance of heterocyclic compounds in medicinal chemistry. These compounds demonstrate various interactions and bonding patterns that can be crucial for drug design and pharmaceutical applications (Sallam, Hamdi Hamid, Mohammed, Y. H., Al-Ostoot, F. H., Sridhar, M. A., & Khanum, S.).